Cas no 1014547-74-0 (Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate)

• Product Name: Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate
• CAS No: 1014547-74-0
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• CID: 5976159
• PubChem ID: 24439049
• Update Time: 2025-05-20

Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate
• EN300-26584309
• 1014547-74-0
• AKOS000982765
• AKOS016874090
• Z51184026
• Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate

• Inchi： 1S/C15H12ClNO4/c1-20-15(19)12(10-6-3-2-4-7-10)21-14(18)11-8-5-9-17-13(11)16/h2-9,12H,1H3
• InChI Key： ZCZDOWRPDOPABG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 305.0454856g/mol
• Monoisotopic Mass: 305.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate

Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate (CAS no. 1014547-74-0) is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered significant attention in recent years due to its pivotal role in the development of novel therapeutic agents. The molecular structure of Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate incorporates both chloropyridine and phenylacetic acid moieties, which are well-documented for their pharmacological significance.

The chloropyridine moiety, specifically the 2-chloro substituent, is known to enhance the bioavailability and metabolic stability of drug candidates. This feature is particularly crucial in the design of small-molecule drugs that require prolonged circulation and targeted action within the human body. On the other hand, the phenylacetic acid component contributes to the compound's solubility and binding affinity to biological targets. These attributes make Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate an indispensable building block in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of next-generation antiviral and anticancer agents. The structural features of Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate align well with the requirements for such compounds, making it a preferred choice for synthetic chemists. For instance, studies have demonstrated its utility in constructing complex scaffolds that mimic natural products with potent biological activities. The ability to modify both the chloropyridine and phenylacetic acid portions allows for fine-tuning of physicochemical properties, thereby optimizing drug-like characteristics.

One of the most compelling applications of Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, including cell growth, differentiation, and survival. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. Researchers have leveraged the compound's structural versatility to design inhibitors that selectively target aberrant kinases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and preventing metastasis.

The synthesis of Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate involves a series of well-established organic reactions that highlight its synthetic utility. The process typically begins with the condensation of 2-chloronicotinic acid with phenylacetic acid derivatives under basic conditions. This step forms the core structure, which is then further functionalized to introduce additional pharmacophores. The chloropyridine ring provides a handle for subsequent modifications, such as coupling reactions with amines or alcohols, depending on the desired final product.

Advances in synthetic methodologies have further enhanced the accessibility and scalability of Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate. Continuous flow chemistry, for example, has enabled more efficient and sustainable production processes. This approach not only reduces reaction times but also minimizes waste generation, aligning with green chemistry principles. Additionally, catalytic methods have been developed to streamline certain steps in the synthesis, improving overall yields and purity.

The pharmacological potential of derivatives derived from Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate continues to be explored across various therapeutic areas. In addition to antiviral and anticancer applications, researchers are investigating its role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter activity makes it an attractive candidate for developing novel neuroprotective agents. Preclinical studies have begun to uncover promising leads that warrant further investigation into clinical trials.

The regulatory landscape surrounding pharmaceutical intermediates like Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Documentation of synthetic pathways, impurity profiles, and stability data are critical components of regulatory submissions. These measures not only guarantee compliance but also foster trust among stakeholders within the pharmaceutical industry.

In conclusion, Methyl 2-(2-chloropyridine-3-carbonyloxy)-2-phenylacetate (CAS no. 1014547-74-0) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes make it an invaluable intermediate for developing innovative therapeutics across multiple disease indications. As research progresses and new methodologies emerge, the compound's role is expected to expand further, solidifying its position as a key player in drug discovery and development.